Cas no 55041-49-1 (Phenol, 2,2'-azobis[5-methyl-)

• Product Name: Phenol, 2,2'-azobis[5-methyl-
• CAS No: 55041-49-1
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 352977
• PubChem ID: 135674276
• Update Time: 2025-04-19

Phenol, 2,2'-azobis[5-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-[(2-hydroxy-4-methylphenyl)hydrazinylidene]-3-methylcyclohexa-2,4-dien-1-one
• 2,2'-dihydroxy-4,4'dimethylazobenzene
• SCHEMBL11622256
• 6-[2-(2-Hydroxy-4-methylphenyl)hydrazinylidene]-3-methylcyclohexa-2,4-dien-1-one
• DTXSID30710827
• 55041-49-1
• Phenol, 2,2'-azobis[5-methyl-

• Inchi： 1S/C14H14N2O2/c1-9-3-5-11(13(17)7-9)15-16-12-6-4-10(2)8-14(12)18/h3-8,17-18H,1-2H3/b16-15+
• InChI Key： UMOCRVZNHZAFQR-FOCLMDBBSA-N
• SMILES： OC1C=C(C)C=CC=1/N=N/C1C=CC(C)=CC=1O

Computed Properties

• Exact Mass: 242.10562
• Monoisotopic Mass: 242.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 61.7A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 65.18